Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0017854 | 3-(2-Methoxy-5-methylphenyl)-3-phenyl-propanoic Acid | 109089-77-2 | C17H18O3 |
VC0017835 | SAENTA | 130117-76-9 | C₁₉H₂₃N₇O₅S |
VC0017830 | N-Phenylpyridin-2(1H)-one | 13131-02-7 | C11H9NO |
VC0017867 | (-)-(2R,5S)-1-Allyl-2,5-dimethylpiperazine | 155836-78-5 | C9H18N2 |
VC0017862 | 4-(3’-Methoxybenzoyl)benzoic Acid | 156727-76-3 | C15H12O4 |
VC0017865 | rac-4-(3’-Methoxy-α-hydroxybenzyl)-N,N-diethylbenzamide | 186094-06-4 | C19H23NO3 |
VC0017866 | rac 4-(3’-Methoxy-α-chlorobenzyl)-N,N-diethylbenzamide | 186094-10-0 | C19H22ClNO2 |
VC0017849 | 4-Chloro-1,1’-biphenyl | 2051-62-9 | C12H9Cl |
VC0017844 | 2-(4’-Acetyl-2-fluoro-biphenyl-4-yl)-propionic Acid Methyl Ester | 215175-83-0 | C18H17FO3 |
VC0017869 | O,N-Aminomethanylylidene-β-D-arabinofuranose | 27963-98-0 | C₆H₁₀N₂O₄ |
VC0017833 | 4-Amino-5-chloro-2,1,3-benzothiadiazole | 30536-19-7 | C6H4ClN3S |
VC0017827 | Sideroxylin | 3122-87-0 | C18H16O5 |
VC0017856 | N-Nitro-diphenylamine | 31432-60-7 | C12H10N2O2 |
VC0017843 | 3-Chloro-1-(2,3-dihydro-1H-inden-5-yl)propan-1-one | 39105-39-0 | C12H13ClO |
VC0017837 | Tienilic Acid | 40180-04-9 | C13H8Cl2O4S |
VC0017824 | 9-cis-Retinal | 514-85-2 | C20H28O |
VC0017847 | 2-[2-(4’-Chloro-biphenyl-4-yl)-2-oxo-ethyl]acrylic Acid | 58211-82-8 | C17H13ClO3 |
VC0017828 | Sodium;2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-15-hydroxy-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.57.35]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-3,5-dimethyloxan-2-yl]butanoate | 58331-17-2 | C43H71NaO11 |
VC0017829 | N-(4-Fluorophenyl)pyridin-2(1H)-one | 60532-42-5 | C11H8FNO |
VC0017842 | 4-Nitro-3,5,6,7-tetrahydro-2H-S-indacen-1-one, Technical Grade ≥85per cent | 620592-45-2 | C₁₂H₁₁NO₃ |
VC0017840 | 1,2,3,5,6,7-Hexahydro-S-5-indacen-4yl-amine | 63089-56-5 | C12H15N |
VC0017846 | Flurbiprofen methyl ester | 66202-86-6 | C16H15FO2 |
VC0017871 | Propiolamide | 7341-96-0 | C3H3NO |
VC0017861 | 3-Methoxy-4’-methylbenzophenone | 82520-37-4 | C15H14O2 |
VC0017858 | Hymenialdisine Methanoate | 84094-94-0 | C12H14BrN5O3 |